Cas no 373608-42-5 (1-(Cyclopropylmethyl)piperazine diHydrochloride)

• Product Name: 1-(Cyclopropylmethyl)piperazine diHydrochloride
• CAS No: 373608-42-5
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD08544420
• CID: 297915
• PubChem ID: 18403316
• Update Time: 2025-06-08

1-(Cyclopropylmethyl)piperazine diHydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(cyclopropylmethyl)-, hydrochloride (1:2)
• 1-(Cyclopropylmethyl)piperazine dihydrochloride
• 1-CYCLOPROPYLMETHYL-PIPERAZINE 2HCL
• 1-CYCLOPROPYLMETHYLPIPERAZINE DIHYDROCHLORIDE
• 1-CYCLOPROPYLMETHYL-PIPERAZINE DIHYDROCHLORIDE
• AK159473
• C8H16N2.2ClH
• XOERBUIHFQNXBA-UHFFFAOYSA-N
• BCP08655
• ZB0737
• 3027AH
• OR310793
• AX8033447
• ST24037599
• 1-(CYCLOPROPYLMETHYL)PIPERAZINE 2HCL
• 608C425
• 1-(cyclopropylmethyl)methyl)piperazine, dihydrochloride
• 1-(cyclopr
• 373608-42-5
• F2158-1935
• AMY19548
• 1-(Cyclopropylmethyl)piperazine--hydrogen chloride (1/2)
• SCHEMBL4668199
• Piperazine, 1-(cyclopropylmethyl)-, dihydrochloride (9CI)
• 1-(cyclopropylmethyl)piperazine;dihydrochloride
• AKOS015995728
• FT-0704426
• 1-cyclopropylmethylpiperazine 2HCl
• 1-(Cyclopropylmethyl)PiperazineDihydrochloride
• CS-M2921
• DTXSID20593429
• MFCD08544420
• A851860
• AB91136
• DB-069523
• 1-(Cyclopropylmethyl)piperazine diHydrochloride

• MDL： MFCD08544420
• Inchi： 1S/C8H16N2.2ClH/c1-2-8(1)7-10-5-3-9-4-6-10;;/h8-9H,1-7H2;2*1H
• InChI Key： XOERBUIHFQNXBA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNCC1)CC1CC1

Computed Properties

• Exact Mass: 212.08500
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 208.5±8.0 °C at 760 mmHg
• PSA: 15.27000
• LogP: 2.17230

1-(Cyclopropylmethyl)piperazine diHydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Cyclopropylmethyl)piperazine diHydrochloride

Introduction to 1-(Cyclopropylmethyl)piperazine Dihydrochloride (CAS No. 373608-42-5)

1-(Cyclopropylmethyl)piperazine Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 373608-42-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its versatile applications in medicinal chemistry. The structural motif of piperazine, characterized by a six-membered ring containing two nitrogen atoms, contributes to its unique pharmacological properties, making it a valuable scaffold for the development of various therapeutic agents.

The presence of a cyclopropylmethyl substituent in the molecule introduces additional complexity and potential pharmacological activity. This substitution pattern is often explored in drug design due to its ability to modulate binding interactions with biological targets. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation and administration in pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutics. Studies have demonstrated that modifications within the piperazine ring can significantly influence the biological activity and selectivity of compounds. The 1-(Cyclopropylmethyl)piperazine Dihydrochloride structure has been investigated for its potential role in various pharmacological pathways, including central nervous system (CNS) modulation and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that piperazine derivatives can interact with a variety of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The cyclopropylmethyl group may further enhance these interactions by improving receptor affinity or altering metabolic pathways.

In addition to its CNS-related applications, 1-(Cyclopropylmethyl)piperazine Dihydrochloride has shown promise in other therapeutic areas. For instance, preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by modulating immune responses. The precise mechanism involves interactions with cytokine pathways and inflammatory mediators, which are critical in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(Cyclopropylmethyl)piperazine Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperazine ring followed by functionalization with the cyclopropylmethyl group. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired structure efficiently.

Quality control and analytical characterization are paramount when dealing with pharmaceutical compounds like 1-(Cyclopropylmethyl)piperazine Dihydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed structural information and ensure that the final product meets stringent pharmaceutical standards.

The pharmacokinetic profile of 1-(Cyclopropylmethyl)piperazine Dihydrochloride is another critical aspect that influences its therapeutic potential. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. These studies are essential for predicting dosing regimens and identifying potential side effects. Advanced computational models have been utilized to simulate drug interactions and optimize formulation strategies.

Future research directions for 1-(Cyclopropylmethyl)piperazine Dihydrochloride include exploring its role in combination therapies and investigating novel derivatives with enhanced efficacy and reduced toxicity. The flexibility of the piperazine scaffold allows for extensive structural modifications, which can be tailored to target specific disease mechanisms. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area.

The broader significance of 1-(Cyclopropylmethyl)piperazine Dihydrochloride lies in its contribution to the arsenal of tools available for treating complex diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in personalized medicine approaches. By leveraging structural diversity and pharmacological insights, researchers can develop more effective treatments that address individual patient needs.